Cas no 3556-60-3 (3-Methoxy-4-methylbenzonitrile)

3556-60-3 structure
Product Name:3-Methoxy-4-methylbenzonitrile
CAS No:3556-60-3
Molecular Formula:C9H9NO
Molecular Weight:147.17386
MDL:MFCD03428590
CID:303610
PubChem ID:125307536
3-Methoxy-4-methylbenzonitrile Properties
Names and Identifiers
-
- 3-Methoxy-4-methylbenzonitrile
- Benzonitrile,3-methoxy-4-methyl-
- 3-Methoxy-4-methyl-benzonitril
- 3-methoxy-4-methyl-benzonitrile
- 3-methoxy-4-methylcyano-benzene
- 4-Cyano-2-methoxytoluene
- 4-methyl-3-methoxybenzonitrile
- 5-Cyano-2-methylanisole
- AMY4412
- CS-W018208
- SY037608
- DTXSID70563637
- AKOS009157477
- QLJZMAGXHHXXMS-UHFFFAOYSA-N
- Z1079179078
- EN300-115149
- Benzonitrile, 3-methoxy-4-methyl-
- SCHEMBL1716190
- PS-3441
- M1977
- A21200
- 3556-60-3
- MFCD03428590
- DTXCID80514413
- 4-cyano-2-methoxytoluene;3-methoxy-4-methylbenzonitrile;
-
- MDL: MFCD03428590
- InChIKey: QLJZMAGXHHXXMS-UHFFFAOYSA-N
- Inchi: InChI=1S/C9H9NO/c1-7-3-4-8(6-10)5-9(7)11-2/h3-5H,1-2H3
- SMILES: CC1=C(C=C(C=C1)C#N)OC
Computed Properties
- Exact Mass: 147.06800
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Rotatable Bond Count: 1
- Monoisotopic Mass: 147.068413911g/mol
- Heavy Atom Count: 11
- Complexity: 170
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.5
- Topological Polar Surface Area: 33Ų
Experimental Properties
- LogP: 1.87528
- PSA: 33.02000
- Boiling Point: 247.2±28.0 ºC (760 Torr),
- Melting Point: 52.0 to 56.0 deg-C
- Flash Point: 102.9±17.9 ºC,
- Solubility: Very slightly soluble (0.34 g/l) (25 º C),
- Density: 1.06±0.1 g/cm3 (20 ºC 760 Torr),
3-Methoxy-4-methylbenzonitrile Security Information
-
Symbol:
-
Dangerous goods sign:
- Hazardous Material transportation number:3439
- Hazard Statement: H301+H311+H331-H315-H319
- Warning Statement: P261-P264-P270-P271-P280-P301+P310+P330-P302+P352+P312+P361+P364-P304+P340+P311-P305+P351+P338+P337+P313-P403+P233-P405-P501
- Prompt:dangerous
- Storage Condition:Store at room temperature
- PackingGroup:III
- Signal Word:Warning
- HazardClass:6.1
3-Methoxy-4-methylbenzonitrile Customs Data
- HS CODE:2926909090
- Customs Data:
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
3-Methoxy-4-methylbenzonitrile Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P003K3K-1g |
3-Methoxy-4-methylbenzonitrile |
3556-60-3 | 98% | 1g |
$5.00 | 2025-02-20 | |
A2B Chem LLC | AB65216-1g |
3-Methoxy-4-methylbenzonitrile |
3556-60-3 | 98% | 1g |
$5.00 | 2024-04-20 | |
Aaron | AR003KBW-1g |
3-Methoxy-4-methylbenzonitrile |
3556-60-3 | 98% | 1g |
$5.00 | 2025-01-22 | |
Alichem | A015000185-100g |
5-Cyano-2-methylanisole |
3556-60-3 | 97% | 100g |
$329.00 | 2023-09-02 | |
Ambeed | A127069-1g |
3-Methoxy-4-methylbenzonitrile |
3556-60-3 | 98% | 1g |
$6.0 | ||
Apollo Scientific | OR11330-5g |
3-Methoxy-4-methylbenzonitrile |
3556-60-3 | 98% | 5g |
£30.00 | 2025-02-19 | |
Chemenu | CM157187-10g |
3-Methoxy-4-methylbenzonitrile |
3556-60-3 | 95%+ | 10g |
$80 | 2022-12-31 | |
Crysdot LLC | CD12079521-10g |
3-Methoxy-4-methylbenzonitrile |
3556-60-3 | 97% | 10g |
$119 | 2024-07-18 | |
Enamine | EN300-115149-0.05g |
3-methoxy-4-methylbenzonitrile |
3556-60-3 | 95% | 0.05g |
$19.0 | 2023-05-03 | |
eNovation Chemicals LLC | D955810-25g |
3-Methoxy-4-methylbenzonitrile |
3556-60-3 | 98% | 25g |
$220 | 2022-04-15 |
3-Methoxy-4-methylbenzonitrile Suppliers
Shanghai Aladdin Biochemical Technology Co., Ltd
(CAS:3556-60-3)
MR./MRS.:A LA DING
Phone:
Email:anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
(CAS:3556-60-3)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
SHANG HAI LI CHEN SHANG MAO Co., Ltd.
(CAS:3556-60-3)
MR./MRS.:XU NV SHI
Phone:15221998634
Email:1986399151@qq.com
3-Methoxy-4-methylbenzonitrile Related Literature
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Manju Bala,Srashti Gupta,Tripurari S. Tripathi,Shikha Varma,Surya K. Tripathi,K. Asokan,Devesh K. Avasthi RSC Adv., 2015,5, 25887-25895
-
2. Back cover
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Brian Murphy,Moza Aljabri,Aaleya Mohamed Ahmed,Gillian Murphy,Brian J. Hathaway,Mark E. Light,Thomas Geilbrich,Michael B. Hursthouse Dalton Trans., 2006, 357-367
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Shuang-Yan Lin,Si Shen,Xiao-Lei Li,Lang Zhao,Jinkui Tang Dalton Trans., 2017,46, 1577-1584
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Chunzhi Xuan,Qiao Xia,Juanjuan Xu,Qinghong Wang,Xia Lin,Yingzi Fu Anal. Methods, 2016,8, 3564-3569
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Wei-Yi Wang,Jie-Jie Chen,Chang Liu,Qun-Xiang Li,Xing Zhang,Wen-Wei Li,Yang Si,Han-Qing Yu Energy Environ. Sci., 2018,11, 1444-1448
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Xinwu Wang,Yalu Ji,Cao Qiu,Hao Zhang,Lanting Bi,Hengyu Xi,Liancheng Lei,Bing Liu Food Funct., 2022,13, 8509-8523
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Alexandr V. Vinogradov,Vladimir V. Vinogradov RSC Adv., 2014,4, 45903-45919
3556-60-3 (3-Methoxy-4-methylbenzonitrile) Related Products
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- 5312-97-0(2,5-Dimethoxybenzonitrile)
- 152775-45-6(4-Methoxy-3,5-dimethylbenzonitrile)
- 6476-32-0(2-Phenoxybenzonitrile)
- 53078-69-6(2-Methoxy-4-methylbenzonitrile)
- 2571-54-2(2,4,6-Trimethoxybenzonitrile)
- 39900-63-5(2-Hydroxy-5-methoxybenzonitrile)
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